Cas no 2275-26-5 (3-(2-Oxo-cyclohexyl)-propionic Acid)

• Product Name: 3-(2-Oxo-cyclohexyl)-propionic Acid
• CAS No: 2275-26-5
• Molecular Formula: C₉H₁₄O₃
• Molecular Weight: 170.20566
• CID: 264558
• PubChem ID: 98393

3-(2-Oxo-cyclohexyl)-propionic Acid Properties

Names and Identifiers

• Cyclohexanepropanoicacid, 2-oxo-
• 3-(2-Oxo-cyclohexyl)-propionic acid
• (+/-)-2-oxocyclohexanepropionic acid
• 1-Cyclohexanone-2-propionic acid
• 2-carboxyethylcyclohexanone
• 2-Oxocyclohexanepropionic acid
• 3-(2-oxocyclohexyl)propionic acid
• 3-(2-Oxo-cyclohexyl)-propionsaeure
• AC1Q6EP5
• AC1Q75BL
• AC1Q75BM
• Oprea1_486914
• SureCN938755
• HMS1698F01
• NSC-119501
• SR-01000389349-1
• 2-Oxocyclohexanepropanoic acid
• 2275-26-5
• BB 0258185
• EINECS 218-895-3
• CS-0316328
• DTXSID601305776
• AKOS016038463
• JCIZEWRBCTUEFG-UHFFFAOYSA-
• NSC 119501
• AKOS000302734
• FT-0677733
• CAA27526
• 3-(cyclohexan-1-on-2-yl)propanoic acid
• J-014843
• 3-(2-oxocyclohexyl)propanoicacid
• SCHEMBL938755
• JCIZEWRBCTUEFG-UHFFFAOYSA-N
• NS00049874
• EU-0033440
• InChI=1/C9H14O3/c10-8-4-2-1-3-7(8)5-6-9(11)12/h7H,1-6H2,(H,11,12)
• SR-01000389349
• 3-(2-oxocyclohexyl)-propanoic acid
• VS-02165
• NSC119501
• 3-(2-oxocyclohexyl)propanoic acid

• MDL： MFCD00090733
• InChIKey： JCIZEWRBCTUEFG-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H14O3/c10-8-4-2-1-3-7(8)5-6-9(11)12/h7H,1-6H2,(H,11,12)
• SMILES： C1CCC(=O)C(C1)CCC(=O)O

Computed Properties

• Exact Mass: 170.09432
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 170.094294304g/mol
• Heavy Atom Count: 12
• Complexity: 186
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• LogP: 1.61050
• PSA: 54.37